Author: BenchChem Technical Support Team. Date: February 2026
Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung
Dieses Handbuch bietet eine detaillierte technische Anleitung zur chemischen Modifikation von 1-Ethyl-5-brompyridin-2(1H)-on, einem wichtigen Baustein für die Entwicklung pharmazeutischer Wirkstoffe. Anstatt einer starren Vorlage zu folgen, ist dieser Leitfaden so strukturiert, dass er einen tiefen Einblick in die zugrunde liegende Chemie und die praktische Anwendung der wichtigsten palladiumkatalysierten Kreuzkupplungsreaktionen bietet.
Einleitung: Die Bedeutung von 2-Pyridon-Derivaten
Das 2-Pyridon-Gerüst ist eine privilegierte Struktur in der medizinischen Chemie und findet sich in einer Vielzahl von biologisch aktiven Naturstoffen und synthetischen Pharmazeutika wieder. Die Funktionalisierung der C5-Position von 1-Ethyl-5-brompyridin-2(1H)-on eröffnet den Zugang zu einer breiten Palette von Analoga, die für das Screening von Leitstrukturen und die Optimierung von Wirkstoffkandidaten von entscheidender Bedeutung sind. Die Brom-Substitution an der C5-Position dient als vielseitiger "Griff", der durch moderne Kreuzkupplungsmethoden durch eine Vielzahl von funktionellen Gruppen ersetzt werden kann.
Dieser Leitfaden konzentriert sich auf drei der leistungsstärksten und am weitesten verbreiteten palladiumkatalysierten Reaktionen zur Bildung von Kohlenstoff-Kohlenstoff- (C-C) und Kohlenstoff-Stickstoff- (C-N) Bindungen:
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Suzuki-Miyaura-Kupplung: Zur Einführung von Aryl- und Heteroarylgruppen.
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Sonogashira-Kupplung: Zur Einführung von Alkinylgruppen.
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Buchwald-Hartwig-Aminierung: Zur Einführung von Aryl- und Alkylaminogruppen.
Für jede dieser Reaktionen werden die mechanistischen Grundlagen, bewährte Protokolle und die Kausalität hinter den experimentellen Entscheidungen erläutert, um Forschern ein robustes und reproduzierbares methodisches Rüstzeug an die Hand zu geben.
Suzuki-Miyaura-Kupplung: Synthese von 5-Aryl-1-ethylpyridin-2(1H)-onen
Die Suzuki-Miyaura-Reaktion ist eine äußerst vielseitige Methode zur Bildung von C(sp²)-C(sp²)-Bindungen durch die Kupplung eines Organobor-Reagenzes (typischerweise eine Boronsäure oder ein Boronsäureester) mit einem organischen Halogenid.[1][2][3] Diese Reaktion zeichnet sich durch ihre hohe Toleranz gegenüber funktionellen Gruppen, die Verwendung von milden Reaktionsbedingungen und die kommerzielle Verfügbarkeit einer breiten Palette von Boronsäuren aus.[4][5]
Mechanistischer Einblick und Kausalität
Der katalytische Zyklus der Suzuki-Kupplung umfasst drei grundlegende Schritte: die oxidative Addition, die Transmetallierung und die reduktive Eliminierung.[2][6]
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Oxidative Addition: Ein Palladium(0)-Komplex reagiert mit dem 1-Ethyl-5-brompyridin-2(1H)-on, wobei die C-Br-Bindung gespalten wird und ein Palladium(II)-Komplex entsteht. Die Wahl des Liganden am Palladium ist hier entscheidend, da sterisch anspruchsvolle und elektronenreiche Phosphinliganden diesen Schritt oft beschleunigen.
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Transmetallierung: In diesem Schritt wird die organische Gruppe vom Bor-Reagenz auf das Palladium(II)-Zentrum übertragen. Dieser Prozess wird durch eine Base (z. B. Carbonate oder Phosphate) aktiviert, die das Bor-Atom koordiniert und dessen Nukleophilie erhöht.[5] Die Verwendung eines wässrigen Lösungsmittelsystems kann die Löslichkeit der anorganischen Base fördern und die Transmetallierung beschleunigen.
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Reduktive Eliminierung: Der letzte Schritt bildet die neue C-C-Bindung, indem der gewünschte 5-Aryl-2-pyridon-Produkt vom Palladiumzentrum abgespalten wird. Der aktive Palladium(0)-Katalysator wird dabei regeneriert und kann in einen neuen Zyklus eintreten.
Abb. 1: Vereinfachter katalytischer Zyklus der Suzuki-Miyaura-Kupplung.
Protokoll: Allgemeine Vorschrift zur Suzuki-Miyaura-Kupplung
Dieses Protokoll ist eine allgemeine Richtlinie und muss möglicherweise für spezifische Boronsäuren optimiert werden.
Reagenzien und Materialien:
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1-Ethyl-5-brompyridin-2(1H)-on (1.0 Äquiv.)
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Arylboronsäure (1.2 - 1.5 Äquiv.)
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Palladium(II)-acetat (Pd(OAc)₂) (2-5 mol%)
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Phosphinligand (z.B. SPhos, XPhos, PPh₃) (4-10 mol%)
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Base (z.B. K₂CO₃, K₃PO₄, Cs₂CO₃) (2.0 - 3.0 Äquiv.)
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Entgastes Lösungsmittel (z.B. 1,4-Dioxan/H₂O 4:1, Toluol/H₂O, DMF)
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Reaktionsgefäß (z.B. Schlenk-Rohr oder Mikrowellen-Vial)
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Inertgasatmosphäre (Argon oder Stickstoff)
Schritt-für-Schritt-Anleitung:
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Vorbereitung: In einem ofengetrockneten Reaktionsgefäß werden 1-Ethyl-5-brompyridin-2(1H)-on, die Arylboronsäure, die Base, der Palladium-Präkatalysator (z.B. Pd(OAc)₂) und der Ligand eingewogen.
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Inertisierung: Das Gefäß wird verschlossen und mehrmals evakuiert und mit einem Inertgas (Argon oder Stickstoff) gespült, um Sauerstoff zu entfernen, der den Katalysator desaktivieren kann.
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Lösungsmittelzugabe: Das entgaste Lösungsmittel wird über eine Spritze zugegeben.
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Reaktion: Die Reaktionsmischung wird unter Rühren auf die gewünschte Temperatur (typischerweise 80-110 °C) erhitzt. Der Reaktionsfortschritt wird mittels Dünnschichtchromatographie (DC) oder LC-MS verfolgt.
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Aufarbeitung: Nach vollständigem Umsatz wird die Reaktion auf Raumtemperatur abgekühlt, mit Wasser oder einer gesättigten Ammoniumchloridlösung verdünnt und mehrmals mit einem organischen Lösungsmittel (z.B. Ethylacetat) extrahiert.
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Reinigung: Die vereinigten organischen Phasen werden mit gesättigter Kochsalzlösung gewaschen, über Natriumsulfat getrocknet und im Vakuum eingeengt. Der Rückstand wird durch Säulenchromatographie an Kieselgel gereinigt, um das reine 5-Aryl-1-ethylpyridin-2(1H)-on zu erhalten.
Vergleichstabelle für typische Suzuki-Kupplungsbedingungen
| Katalysatorsystem | Base | Lösungsmittel | Temperatur (°C) | Typische Ausbeute (%) | Referenz |
| Pd(PPh₃)₄ | K₂CO₃ | 1,4-Dioxan / H₂O | 90 - 100 | 70 - 95 | [4] |
| Pd(OAc)₂ / SPhos | K₃PO₄ | Toluol / H₂O | 100 - 110 | 80 - 98 | [2] |
| PdCl₂(dppf) | Na₂CO₃ | DMF | 80 - 90 | 75 - 95 | [7] |
Die Ausbeuten sind repräsentativ für Kupplungen von Brompyridinen und können für das spezifische Substrat variieren.
Sonogashira-Kupplung: Synthese von 5-Alkinyl-1-ethylpyridin-2(1H)-onen
Die Sonogashira-Kupplung ist eine fundamentale Reaktion zur Bildung von C(sp²)-C(sp)-Bindungen, bei der ein Aryl- oder Vinylhalogenid mit einem terminalen Alkin gekoppelt wird.[1][8] Diese Reaktion wird typischerweise durch ein Palladium-Katalysatorsystem in Gegenwart eines Kupfer(I)-Cokatalysators und einer Aminbase vermittelt.[9][10] Sie ermöglicht die direkte Einführung einer Alkinyl-Funktionalität, die als vielseitiger Baustein für weitere Transformationen, wie z.B. Click-Chemie oder Cycloadditionen, dient.
Mechanistischer Einblick und Kausalität
Der Mechanismus der Sonogashira-Kupplung besteht aus zwei miteinander verknüpften katalytischen Zyklen, einem für Palladium und einem für Kupfer.[1][9]
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Palladium-Zyklus: Ähnlich wie bei der Suzuki-Kupplung beginnt der Zyklus mit der oxidativen Addition des Palladium(0)-Katalysators an die C-Br-Bindung des 2-Pyridons.
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Kupfer-Zyklus: Parallel dazu reagiert das terminale Alkin mit dem Kupfer(I)-Salz (typischerweise CuI) in Gegenwart der Aminbase (z.B. Triethylamin oder Diisopropylamin). Die Base deprotoniert das Alkin, und das resultierende Acetylid bildet einen Kupfer(I)-acetylid-Komplex. Dieser Schritt erhöht die Nukleophilie des Alkins.
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Transmetallierung: Der Kupferacetylid-Komplex überträgt die Alkinylgruppe auf den Palladium(II)-Komplex. Dies ist oft der geschwindigkeitsbestimmende Schritt.
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Reduktive Eliminierung: Das Endprodukt, das 5-Alkinyl-2-pyridon, wird gebildet, und der Palladium(0)-Katalysator wird regeneriert.
Die Rolle des Kupfers besteht darin, die Bildung des reaktiven Acetylids unter den milden basischen Bedingungen zu erleichtern. Die Aminbase dient sowohl als Base zur Deprotonierung des Alkins als auch als Lösungsmittel und Ligand.
Abb. 2: Verknüpfte katalytische Zyklen der Sonogashira-Kupplung.
Protokoll: Allgemeine Vorschrift zur Sonogashira-Kupplung
Reagenzien und Materialien:
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1-Ethyl-5-brompyridin-2(1H)-on (1.0 Äquiv.)
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Terminales Alkin (1.1 - 1.5 Äquiv.)
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Palladium-Katalysator (z.B. PdCl₂(PPh₃)₂) (1-3 mol%)
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Kupfer(I)-iodid (CuI) (2-5 mol%)
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Aminbase (z.B. Triethylamin (Et₃N), Diisopropylamin (DIPA)) (2.0 - 3.0 Äquiv. oder als Lösungsmittel)
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Entgastes aprotisches Lösungsmittel (z.B. THF, DMF, Toluol)
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Reaktionsgefäß und Inertgasatmosphäre
Schritt-für-Schritt-Anleitung:
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Vorbereitung: In einem Schlenk-Rohr werden 1-Ethyl-5-brompyridin-2(1H)-on, der Palladium-Katalysator und Kupfer(I)-iodid unter Inertgasatmosphäre vorgelegt.
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Lösungsmittel und Base: Das entgaste Lösungsmittel und die Aminbase werden zugegeben.
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Alkinzugabe: Das terminale Alkin wird langsam, ggf. über eine Spritze, zur gerührten Mischung gegeben.
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Reaktion: Die Reaktion wird bei Raumtemperatur oder leicht erhöhter Temperatur (40-80 °C) gerührt, bis der Umsatz vollständig ist (Kontrolle mittels DC oder LC-MS).
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Aufarbeitung: Die Reaktionsmischung wird durch ein kurzes Kieselgel- oder Celite-Pad filtriert, um die Katalysatorreste zu entfernen. Das Filtrat wird im Vakuum eingeengt.
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Extraktion: Der Rückstand wird in einem organischen Lösungsmittel (z.B. Ethylacetat) aufgenommen und mit Wasser oder gesättigter Ammoniumchloridlösung gewaschen, um die Aminbase und Salze zu entfernen.
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Reinigung: Die organische Phase wird getrocknet, eingeengt und der Rückstand mittels Säulenchromatographie gereinigt.
Vergleichstabelle für typische Sonogashira-Bedingungen
| Katalysatorsystem | Base | Lösungsmittel | Temperatur (°C) | Typische Ausbeute (%) | Referenz |
| PdCl₂(PPh₃)₂ / CuI | Et₃N | DMF | 60 - 80 | 85 - 95 | [8] |
| Pd(PPh₃)₄ / CuI | DIPA | THF | RT - 50 | 80 - 96 | [11] |
| Pd(OAc)₂ / PPh₃ / CuI | Et₃N | Toluol | 80 - 100 | 75 - 90 | [12] |
Die Ausbeuten sind repräsentativ für Kupplungen von Brompyridinen und können für das spezifische Substrat variieren.
Buchwald-Hartwig-Aminierung: Synthese von 5-Amino-1-ethylpyridin-2(1H)-onen
Die Buchwald-Hartwig-Aminierung ist eine der wichtigsten Methoden zur Bildung von C-N-Bindungen.[6][13] Sie ermöglicht die Kupplung von Arylhalogeniden mit einer breiten Palette von primären und sekundären Aminen, einschließlich Anilinen, Alkylaminen und verschiedenen Heterozyklen.[14] Diese Reaktion ist für die Arzneimittelforschung von immenser Bedeutung, da die Arylamin-Einheit ein häufiges Strukturelement in pharmazeutischen Wirkstoffen ist.
Mechanistischer Einblick und Kausalität
Der Mechanismus ähnelt dem der Suzuki-Kupplung, wobei der entscheidende Unterschied in der Natur des Nukleophils liegt.[6][14]
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Oxidative Addition: Der Pd(0)-Katalysator addiert an die C-Br-Bindung des Pyridons.
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Amin-Koordination und Deprotonierung: Das Amin koordiniert an das Palladium(II)-Zentrum. Eine starke, nicht-nukleophile Base (z. B. Natrium-tert-butanolat, NaOtBu) ist erforderlich, um das koordinierte Amin zu deprotonieren und ein Palladium-Amido-Komplex zu bilden. Die Wahl der Base ist kritisch; sie muss stark genug sein, um das Amin zu deprotonieren, darf aber nicht mit dem Substrat oder Produkt reagieren.
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Reduktive Eliminierung: Das C-N-gekuppelte Produkt wird freigesetzt, und der Pd(0)-Katalysator wird für den nächsten Zyklus regeneriert.
Die Wahl des Liganden ist bei der Buchwald-Hartwig-Aminierung von entscheidender Bedeutung. Sterisch anspruchsvolle, elektronenreiche Biarylphosphin-Liganden (z.B. XPhos, RuPhos, BrettPhos) sind oft notwendig, um die reduktive Eliminierung zu fördern und unerwünschte Nebenreaktionen wie die β-Hydrid-Eliminierung zu unterdrücken.[15]
Abb. 3: Vereinfachter katalytischer Zyklus der Buchwald-Hartwig-Aminierung.
Protokoll: Allgemeine Vorschrift zur Buchwald-Hartwig-Aminierung
Reagenzien und Materialien:
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1-Ethyl-5-brompyridin-2(1H)-on (1.0 Äquiv.)
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Amin (primär oder sekundär) (1.1 - 1.5 Äquiv.)
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Palladium-Präkatalysator (z.B. Pd₂(dba)₃, Pd(OAc)₂) (1-5 mol%)
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Biarylphosphin-Ligand (z.B. BINAP, Xantphos, BrettPhos) (2-10 mol%)
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Starke Base (z.B. NaOtBu, K₃PO₄, Cs₂CO₃) (1.5 - 2.5 Äquiv.)
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Wasserfreies, entgastes aprotisches Lösungsmittel (z.B. Toluol, Dioxan)
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Reaktionsgefäß und Inertgasatmosphäre
Schritt-für-Schritt-Anleitung:
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Vorbereitung: In einem ofengetrockneten Schlenk-Rohr unter Inertgasatmosphäre werden der Palladium-Präkatalysator und der Ligand im Lösungsmittel gelöst und kurz gerührt, um den aktiven Katalysator zu bilden.
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Reagenzienzugabe: Anschließend werden 1-Ethyl-5-brompyridin-2(1H)-on, das Amin und die Base zugegeben. Die Base sollte als letztes und unter sorgfältiger Inertgas-Gegenstromtechnik zugegeben werden, da sie oft luft- und feuchtigkeitsempfindlich ist.
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Reaktion: Die Mischung wird unter Rühren auf die erforderliche Temperatur (typischerweise 80-120 °C) erhitzt, bis die Reaktion abgeschlossen ist (Kontrolle mittels DC oder LC-MS).
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Aufarbeitung: Die Reaktion wird abgekühlt, über Celite filtriert, um Feststoffe zu entfernen, und das Filtrat im Vakuum eingeengt.
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Extraktion und Reinigung: Der Rückstand wird zwischen Wasser und einem organischen Lösungsmittel (z.B. Ethylacetat oder Dichlormethan) verteilt. Die organische Phase wird gewaschen, getrocknet und eingeengt. Die Reinigung des Rohprodukts erfolgt durch Säulenchromatographie.
Vergleichstabelle für typische Buchwald-Hartwig-Bedingungen
| Katalysatorsystem | Base | Lösungsmittel | Temperatur (°C) | Typische Ausbeute (%) | Referenz |
| Pd(OAc)₂ / BINAP | Cs₂CO₃ | Toluol | 100 - 110 | 70 - 90 | [16] |
| Pd₂(dba)₃ / Xantphos | K₃PO₄ | 1,4-Dioxan | 100 | 75 - 95 | [15] |
| BrettPhos Pd G3 | NaOtBu | Toluol | 80 - 100 | 80 - 99 | [15] |
Die Ausbeuten sind repräsentativ für Kupplungen von Brompyridinen und können für das spezifische Substrat variieren.
Schlussfolgerung und Ausblick
Die palladiumkatalysierten Kreuzkupplungsreaktionen nach Suzuki-Miyaura, Sonogashira und Buchwald-Hartwig stellen robuste und vielseitige Werkzeuge für die Derivatisierung von 1-Ethyl-5-brompyridin-2(1H)-on dar. Die Wahl der Methode hängt von der gewünschten funktionellen Gruppe ab, die an der C5-Position eingeführt werden soll.
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Die Suzuki-Kupplung ist die Methode der Wahl für die Einführung von Aryl- und Heteroaryl-Einheiten.
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Die Sonogashira-Kupplung bietet einen direkten Zugang zu Alkinyl-Derivaten, die als vielseitige Intermediate für weitere Synthesen dienen.
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Die Buchwald-Hartwig-Aminierung ist unverzichtbar für die Synthese von Arylaminen, einem Schlüsselelement in vielen pharmazeutischen Wirkstoffen.
Für alle drei Methoden ist die sorgfältige Auswahl und Optimierung des Katalysatorsystems (Palladiumquelle und Ligand), der Base und der Reaktionsbedingungen entscheidend für den Erfolg. Die hier vorgestellten Protokolle bieten eine solide Ausgangsbasis für die experimentelle Arbeit. Es wird jedoch dringend empfohlen, die Originalliteratur für spezifische Substratkombinationen zu konsultieren, um die Reaktionsbedingungen fein abzustimmen und optimale Ergebnisse zu erzielen. Die kontinuierliche Entwicklung neuer Liganden und Katalysatorsysteme wird die Effizienz und den Anwendungsbereich dieser wichtigen Transformationen in der Zukunft weiter ausbauen.
Referenzen
-
Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts. [Link]
-
Buchwald–Hartwig amination. Wikipedia. [Link]
-
Sonogashira Coupling. Organic Chemistry Portal. [Link]
-
Allais, C., et al. (2021). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]
-
Sonogashira Coupling. NROChemistry. [Link]
-
Buchwald-Hartwig Coupling: Mechanism & Examples. NROChemistry. [Link]
-
Prendergast, A. M., et al. (2017). Access to Some C5-Cyclised 2-Pyrones and 2-Pyridones via Direct Arylation; Retention of Chloride as a Synthetic Handle. White Rose Research Online. [Link]
-
Sonogashira Coupling. (2024, August 5). Chemistry LibreTexts. [Link]
-
Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. (2017, January 27). MDPI. [Link]
-
A New Route to 5-Aryl and 5-Heteroaryl-2-pyrones via Suzuki Coupling of a 2-Pyrone-5-boronate ester. ResearchGate. [Link]
-
Paju, A., et al. (2009). Sonogashira cross-coupling of 3-bromo-1,2-diones. Tetrahedron Letters, 50(47), 6567-6569.
-
Sonogashira Coupling. (2024, August 5). Chemistry LibreTexts. [Link]
-
Sonogashira Coupling. Organic Chemistry Portal. [Link]
-
Razafindrainibe, F., et al. (2018). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Alkynyl-3-fluoro-2-pyridinamidoximes. ePrints Soton. [Link]
-
Suzuki Coupling: Mechanism & Examples. (2025, March 21). NROChemistry. [Link]
-
Prendergast, A. M., et al. (2017). Access to some C5-cyclised 2 pyrones and 2-pyridones via direct arylation; retention of chloride as. . [Link]
-
Rueda-Espinosa, J., et al. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Scholarship @ Claremont. [Link]
-
Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. (2014, March 17). ACS Publications. [Link]
-
Suzuki-Miyaura coupling (or Suzuki coupling). (2024, October 10). Chemistry LibreTexts. [Link]
-
Prendergast, A. M., et al. (2017). Access to Some C5-Cyclised 2-Pyrones and 2-Pyridones via Direct Arylation; Retention of Chloride as a Synthetic Handle. White Rose Research Online. [Link]
-
Prendergast, A. M., et al. (2017). Access to Some C5-Cyclised 2-Pyrones and 2-Pyridones via Direct Arylation; Retention of Chloride as a Synthetic Handle. White Rose Research Online. [Link]
-
Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones. PMC. [Link]
-
Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research. [Link]
-
Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. (2010, December 10). MDPI. [Link]
-
Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. (2019, February 26). MDPI. [Link]
-
Suzuki Coupling. Organic Chemistry Portal. [Link]
-
Functionalization of Pyridines via Reissert-Henze Reaction. J-STAGE. [Link]
-
Iridium Catalyzed Functionalization of C-H Bonds. Michigan State University. [Link]
-
Buchwald-Hartwig Coupling. Organic Synthesis. [Link]
Sources